(E)-4-(N,N-diisobutylsulfamoyl)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-[bis(2-methylpropyl)sulfamoyl]-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C24H31N3O3S2/c1-16(2)14-27(15-17(3)4)32(29,30)20-10-8-19(9-11-20)23(28)25-24-26(6)21-12-7-18(5)13-22(21)31-24/h7-13,16-17H,14-15H2,1-6H3
• InChI Key: JAASFLFKYJIEPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC(C)C)CC(C)C)S2)C
• Molecular Formula: C24H31N3O3S2
• Molecular Weight: 473.7 g/mol

Description

(E)-4-(N,N-diisobutylsulfamoyl)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C24H31N3O3S2 and its molecular weight is 473.65. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antifungal Activity

Compounds with similar structural components, like various substituted N-(4-phenyl-3-aroylthiazol-2(3H)-ylidene)benzamides, have been prepared and tested for their antifungal activity. These compounds displayed a range of low to moderate antifungal effects, suggesting that similar compounds might also possess antifungal properties (Saeed et al., 2008).

Synthesis Methods

A study on the microwave-promoted synthesis of N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides showcased an efficient, cleaner, and faster synthesis method compared to traditional thermal heating. This suggests that the synthesis of similar compounds, including the compound , might benefit from such modern synthesis techniques (Saeed, 2009).

Antimicrobial and Anti-Inflammatory Applications

A variety of compounds derived from thiazole and thiazoline, sharing structural similarities with the compound of interest, have been synthesized and identified. Some of these compounds have shown anti-inflammatory activity and minimal adverse effects on myocardial function, indicating potential therapeutic applications (Lynch et al., 2006).

Anticancer Potential

The synthesis of various benzamide derivatives with a thiazolyl backbone has led to compounds with moderate to excellent anticancer activity against several cancer cell lines. This indicates that structurally related compounds may also possess anticancer properties and could be candidates for drug development (Ravinaik et al., 2021).